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Abstract

AOH1160 is a first-in-class small molecule inhibitor of Proliferating Cell Nuclear Antigen
(PCNA), a key protein in DNA replication and repair. This document provides a detailed
technical overview of the mechanism by which AOH1160 impacts cell cycle progression, with a
focus on its potential as a cancer therapeutic. It includes a summary of quantitative data,
detailed experimental protocols for key assays, and visualizations of the underlying molecular
pathways and experimental workflows.

Introduction

Proliferating Cell Nuclear Antigen (PCNA) is a critical component of the DNA replication and
repair machinery in eukaryotic cells. Its ring-like structure encircles DNA, acting as a sliding
clamp and a docking platform for a multitude of proteins involved in these essential processes.
Due to its central role in cell proliferation, PCNA is an attractive target for anticancer therapies.
AOH1160 has emerged as a potent and selective inhibitor of a cancer-associated isoform of
PCNA (caPCNA), demonstrating significant preclinical activity against a broad range of cancer
cell types while exhibiting minimal toxicity to non-malignant cells.[1][2][3] This guide delves into
the core mechanism of AOH1160's action: the disruption of cell cycle progression.

Mechanism of Action
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AOH1160 selectively targets a specific surface pocket on PCNA, which is structurally altered in
its cancer-associated isoform.[1][2] This interaction does not block the binding of all PCNA
partners but rather alters the dynamics of these interactions.[1] The primary consequences of
AOH1160's binding to PCNA are the interference with DNA replication and the inhibition of
homologous recombination (HR)-mediated DNA repair.[1][2][3]

The disruption of these fundamental processes leads to an accumulation of DNA damage and
the induction of replication stress.[1] This, in turn, activates cell cycle checkpoints, leading to
cell cycle arrest, and ultimately, apoptosis in cancer cells.[4]

Signaling Pathway of AOH1160-Induced Cell Cycle
Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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